Cas no 1192570-32-3 (2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine)

2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine is a versatile heterocyclic compound featuring a pyrimidine core substituted with a methyl group and an ethanamine linker bearing a morpholine moiety. This structure imparts favorable physicochemical properties, including balanced lipophilicity and solubility, making it suitable for pharmaceutical and agrochemical applications. The morpholine ring enhances metabolic stability, while the pyrimidine scaffold offers opportunities for further functionalization. Its well-defined synthetic route ensures high purity and reproducibility. The compound serves as a valuable intermediate in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules. Its structural features contribute to improved bioavailability and target binding affinity in drug discovery efforts.
2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine structure
1192570-32-3 structure
Product Name:2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine
CAS No:1192570-32-3
MF:C11H18N4O
MW:222.286821842194
CID:5167244
Update Time:2025-05-24

2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylpyrimidin-5-yl)-2-morpholinoethanamine
    • 2-(2-methyl-pyrimidin-5-yl)-2-morpholin-4-yl-ethylamine
    • 4-Morpholineethanamine, β-(2-methyl-5-pyrimidinyl)-
    • 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine
    • Inchi: 1S/C11H18N4O/c1-9-13-7-10(8-14-9)11(6-12)15-2-4-16-5-3-15/h7-8,11H,2-6,12H2,1H3
    • InChI Key: WCYBAQSGDZTVKR-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)C(C1=CN=C(C)N=C1)CN

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 200
  • XLogP3: -0.8
  • Topological Polar Surface Area: 64.3

2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM488464-1g
2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine
1192570-32-3 97%
1g
$505 2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD607315-1g
2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine
1192570-32-3 97%
1g
¥3535.0 2023-04-05

2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine Related Literature

Additional information on 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine

Research Brief on 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine (CAS: 1192570-32-3): Recent Advances and Applications

2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine (CAS: 1192570-32-3) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine and morpholine moieties, has been explored for its potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. Recent studies have highlighted its relevance in the development of kinase inhibitors, particularly those targeting cancer and inflammatory diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

The synthesis of 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the pyrimidine ring, followed by a reductive amination to attach the morpholine moiety. This method achieved an overall yield of 65%, significantly higher than previous protocols. The compound's structural features, including its basic amine and heterocyclic components, make it a versatile scaffold for further derivatization in drug design.

In terms of biological activity, 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine has shown promise as a building block for PI3K/mTOR inhibitors. A 2022 study in ACS Chemical Biology demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against PI3Kγ, a kinase implicated in tumor microenvironment modulation. The morpholine group was critical for binding to the kinase's affinity pocket, while the pyrimidine ring contributed to hydrophobic interactions. These findings suggest potential applications in oncology, particularly for cancers with dysregulated PI3K signaling pathways.

Beyond oncology, recent research has explored the compound's utility in central nervous system (CNS) drug discovery. A 2023 preprint in BioRxiv reported that 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine derivatives could cross the blood-brain barrier (BBB) and modulate serotonin receptors, indicating potential for treating neuropsychiatric disorders. The study employed in silico modeling to predict BBB permeability, followed by in vivo validation in rodent models. These results open new avenues for repurposing this scaffold in neuroscience applications.

From a safety and pharmacokinetic perspective, recent toxicology studies have provided valuable data. A 2023 report in Chemical Research in Toxicology evaluated the acute and subchronic toxicity of 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine in preclinical models. The compound showed a favorable safety profile at therapeutic doses, with no significant hepatotoxicity or cardiotoxicity observed. However, researchers noted the need for further studies on long-term exposure effects, particularly regarding potential off-target kinase interactions.

In conclusion, 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine (CAS: 1192570-32-3) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Recent advances in its synthesis have improved accessibility, while biological studies have expanded its potential uses from oncology to CNS disorders. Future research directions may include the development of more selective derivatives and combination therapies leveraging this versatile molecular framework. The compound's unique structural features and demonstrated biological activity position it as a valuable asset in ongoing drug discovery efforts.

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